Cas no 13274-43-6 (N-Methyl-1,2,4-triazolinedione)

• Product Name: N-Methyl-1,2,4-triazolinedione
• CAS No: 13274-43-6
• MF: C₃H₃N₃O₂
• MW: 113.074819803238
• CID: 149964
• Update Time: 2025-05-19

N-Methyl-1,2,4-triazolinedione Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3H-1,2,4-triazole-3,5(4H)-dione
• N-Methyl-1,2,4-triazolinedione
• 4-METHYL-1,2,4-TRIAZOLINE-3,5-DIONE
• 3H-1,2,4-Triazole-3,5(4H)-dione,4-methyl-
• 4-methyl-1,2,4-triazole-3,5-dione
• N-Methyl-1,2,4-triaz
• 3H-1,2,4-Triazole-3,5(4H)-dione,4-methyl
• 4-methyl-[1,2,4]triazole-3,5-dione
• 4-methyl-1,2,4-triazol-3,5-dione
• 4-methyl-3H-1,2,4-triazole-3,5-dione
• 4-methyl-4H-1,2,4-triazole-3,5-dione
• 4-Mtad
• 4-Methyl-1,2,4-triazolinedione
• N-Methyl-1,3,4-triazoline-2,5-dione
• N-Methyl-1,2,4-triazoline-3,5-dione
• 4-METHYL-1,2,4 TRIAUZOLINE 3,5-DIONE
• 3H-1,2,4-Triazole-3,5(4H)-dione, 4-Methyl-

• Inchi： 1S/C3H3N3O2/c1-6-2(7)4-5-3(6)8/h1H3
• InChI Key： XRYKNRLGZZNWEE-UHFFFAOYSA-N
• SMILES： O=C1N=NC(N1C)=O

Computed Properties

• Exact Mass: 113.02300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2

Experimental Properties

• Color/Form: Not available
• Melting Point: 107-109 °C(lit.)
• PSA: 62.10000
• LogP: -0.56690
• Solubility: Not available

N-Methyl-1,2,4-triazolinedione Security Information

• WGK Germany：3

Additional information on N-Methyl-1,2,4-triazolinedione

Exploring the Properties and Applications of N-Methyl-1,2,4-triazolinedione (CAS No. 13274-43-6)

N-Methyl-1,2,4-triazolinedione (CAS No. 13274-43-6), often referred to as MTD, is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the triazolinedione family, which is known for its reactivity and utility in various chemical reactions. Researchers and industries are increasingly exploring its potential in fields such as pharmaceuticals, materials science, and organic synthesis.

One of the most intriguing aspects of N-Methyl-1,2,4-triazolinedione is its role as a dienophile in Diels-Alder reactions. This property makes it a valuable tool for constructing complex molecular frameworks, which is particularly relevant in the development of new drug candidates and functional materials. The compound's ability to form stable adducts with dienes has been leveraged in the synthesis of bioactive molecules, including those with potential therapeutic effects.

In the context of green chemistry, MTD has been studied for its efficiency and selectivity in reactions, aligning with the growing demand for sustainable chemical processes. Its use in click chemistry—a popular topic in modern synthetic chemistry—further highlights its relevance. Click chemistry emphasizes rapid, high-yield reactions with minimal byproducts, and N-Methyl-1,2,4-triazolinedione fits well within this paradigm due to its predictable reactivity.

Another area of interest is the compound's potential in polymer chemistry. Researchers have investigated its incorporation into polymer networks to enhance material properties such as thermal stability and mechanical strength. This has implications for industries ranging from automotive to electronics, where advanced materials are in high demand. The ability of MTD to cross-link polymers under mild conditions makes it an attractive candidate for developing next-generation materials.

From a pharmaceutical perspective, N-Methyl-1,2,4-triazolinedione has been explored as a building block for small-molecule drugs. Its heterocyclic structure is a common motif in medicinal chemistry, often associated with bioactivity. Recent studies have focused on its derivatives as potential inhibitors for enzymes involved in diseases such as cancer and inflammatory disorders. This aligns with the broader trend of targeting specific molecular pathways for therapeutic intervention.

The compound's spectroscopic properties also make it useful in analytical chemistry. For instance, its UV-Vis absorption characteristics have been employed in the development of sensors and probes for detecting various analytes. This application is particularly relevant in environmental monitoring and diagnostics, where sensitive and selective detection methods are crucial.

In summary, N-Methyl-1,2,4-triazolinedione (CAS No. 13274-43-6) is a multifaceted compound with broad applicability across scientific disciplines. Its reactivity, combined with its potential in drug discovery, materials science, and green chemistry, positions it as a compound of enduring interest. As research continues to uncover new uses for MTD, its role in advancing science and technology is likely to expand even further.